5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide

• IUPAC Name: 5-[(4-benzylpiperidin-1-yl)methyl]-N-cyclopropyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H25N3O2/c24-20(21-17-6-7-17)19-13-18(25-22-19)14-23-10-8-16(9-11-23)12-15-4-2-1-3-5-15/h1-5,13,16-17H,6-12,14H2,(H,21,24)
• InChI Key: MJZWTEZYECNCAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NOC(=C2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound is a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor that is primarily found in the mesolimbic system of the brain.

Mechanism of Action

The dopamine D3 receptor is involved in the regulation of dopamine neurotransmission in the brain. By selectively antagonizing this receptor, 5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide reduces the activity of the mesolimbic dopamine system, which is thought to be involved in the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in preclinical models. The compound has been shown to reduce the release of dopamine in the nucleus accumbens, which is a key brain region involved in reward processing. Additionally, the compound has been shown to reduce drug-induced reinstatement of drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor without affecting other dopamine receptors. However, one limitation of using this compound is its relatively low potency, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on 5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide. One direction is to further investigate its potential applications in the treatment of addiction and other psychiatric disorders. Another direction is to explore the possible development of more potent analogs of the compound. Additionally, research could focus on the effects of the compound on other neurotransmitter systems and brain regions involved in reward processing.

Synthesis Methods

The synthesis of 5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide involves several steps. The first step involves the reaction of 4-benzylpiperidine with 3-isoxazolecarboxylic acid to form the corresponding ester. This ester is then reacted with cyclopropylamine to form the amide. The final step involves the reduction of the amide using lithium aluminum hydride to form the desired compound.

Scientific Research Applications

The selective antagonism of the dopamine D3 receptor by 5-[(4-benzyl-1-piperidinyl)methyl]-N-cyclopropyl-3-isoxazolecarboxamide has potential applications in the treatment of several psychiatric disorders, including addiction, schizophrenia, and depression. The compound has been shown to reduce drug-seeking behavior in preclinical studies, which suggests that it may be useful in the treatment of addiction.